Cas no 503545-47-9 (1,4-difluoro-2-(isocyanatomethyl)benzene)

• Product Name: 1,4-difluoro-2-(isocyanatomethyl)benzene
• CAS No: 503545-47-9
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• MDL: MFCD06740493
• CID: 1565491
• PubChem ID: 63790491
• Update Time: 2025-05-19

1,4-difluoro-2-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-difluoro-2-(isocyanatomethyl)-
• 1,4-difluoro-2-(isocyanatomethyl)benzene
• SCHEMBL1648243
• 503545-47-9
• AKOS013102384
• EN300-275520

• MDL： MFCD06740493
• Inchi： 1S/C8H5F2NO/c9-7-1-2-8(10)6(3-7)4-11-5-12/h1-3H,4H2
• InChI Key： LTUCCTVGRHWIAE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CN=C=O)F

Computed Properties

• Exact Mass: 169.03395
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,4-difluoro-2-(isocyanatomethyl)benzene

Professional Introduction to 1,4-difluoro-2-(isocyanatomethyl)benzene (CAS No. 503545-47-9)

1,4-difluoro-2-(isocyanatomethyl)benzene, identified by the chemical abstracts service number 503545-47-9, is a fluorinated aromatic compound featuring a unique structural motif that has garnered significant attention in the field of medicinal chemistry and materials science. The presence of both fluorine substituents and an isocyanato functional group imparts distinct electronic and steric properties, making this molecule a versatile intermediate in the synthesis of novel pharmaceuticals and advanced materials.

The compound's structure consists of a benzene ring substituted at the 1 and 4 positions with fluorine atoms, while the 2-position is functionalized with an isocyanato group (-N=C=O). This arrangement creates a highly reactive system capable of participating in diverse chemical transformations, including nucleophilic addition, cycloaddition reactions, and polymerization processes. The fluorine atoms not only enhance the lipophilicity of the molecule but also influence its metabolic stability and binding affinity to biological targets.

In recent years, 1,4-difluoro-2-(isocyanatomethyl)benzene has been explored as a key building block in the development of bioactive molecules. Its isocyanato functionality serves as a precursor for the formation of urea or carbamate linkages, which are prevalent in many pharmacologically active compounds. For instance, researchers have utilized this compound to synthesize potent inhibitors of enzymes involved in inflammatory pathways. The fluorinated aromatic core further contributes to improved solubility and bioavailability, critical factors in drug design.

One notable application of 1,4-difluoro-2-(isocyanatomethyl)benzene lies in the synthesis of fluorinated heterocycles, which exhibit enhanced binding interactions with biological receptors. Studies have demonstrated its utility in generating novel kinase inhibitors, where the electron-withdrawing nature of the fluorine atoms modulates the electronic properties of the aromatic system. This modulation is essential for achieving high selectivity and efficacy in therapeutic applications.

The compound's reactivity also makes it valuable in polymer chemistry. The isocyanato group can undergo polymerization with diamines or diols to form polyurethanes with tailored mechanical properties. These polymers find applications in coatings, adhesives, and biomedical materials due to their biocompatibility and tunable degradation rates. The incorporation of fluorine into these polymers further enhances their resistance to environmental degradation and chemical attack.

Advances in computational chemistry have enabled more precise predictions of the behavior of 1,4-difluoro-2-(isocyanatomethyl)benzene in various reaction conditions. Molecular modeling studies suggest that the compound's dual functionality allows for multiple pathways of reaction, depending on the choice of reagents and catalysts. This flexibility is particularly advantageous in drug discovery pipelines, where rapid screening of structural analogs is required.

Recent experimental investigations have highlighted the role of 1,4-difluoro-2-(isocyanatomethyl)benzene in photopharmacology. By leveraging its ability to form photoactivatable probes, researchers have developed tools to study dynamic processes within cells. The fluoro substituents improve the quantum yield of excited states, enabling real-time tracking of biological events with high sensitivity. Such advancements are pivotal for understanding disease mechanisms at a molecular level.

The synthesis of 1,4-difluoro-2-(isocyanatomethyl)benzene itself presents challenges due to its reactive nature. However, modern synthetic methodologies have refined protocols for its preparation under controlled conditions. Transition-metal-catalyzed cross-coupling reactions now allow for efficient introduction of fluorine atoms into aromatic precursors, while protecting group strategies ensure selective functionalization at desired positions.

Economic considerations also play a role in the industrial adoption of 1,4-difluoro-2-(isocyanatomethyl)benzene. As demand for fluorinated compounds grows across pharmaceuticals and agrochemicals, cost-effective production methods become increasingly important. Continuous flow chemistry has emerged as a promising approach for scaling up its synthesis while maintaining high purity standards.

The environmental impact of using 1,4-difluoro-2-(isocyanatomethyl)benzene must be carefully evaluated alongside its benefits. While fluorinated compounds offer enhanced performance characteristics, their persistence in ecosystems raises concerns about long-term ecological safety. Researchers are actively exploring green chemistry alternatives that minimize waste generation and reduce reliance on hazardous reagents during its synthesis.

In conclusion,1,4-difluoro-2-(isocyanatomethyl)benzene (CAS No. 503545-47-9) represents a fascinating intersection of medicinal chemistry and materials science. Its unique structural features enable diverse applications ranging from drug development to advanced polymer design. As research continues to uncover new possibilities for this compound,1,4-difluoro-2-(isocyanatomethyl)benzene will undoubtedly remain at the forefront of innovation in synthetic organic chemistry.